tert-Butyl 4-[(3-fluorophenyl)(hydroxy)methyl]piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-[(3-fluorophenyl)-hydroxymethyl]piperidine-1-carboxylate
• InChI: InChI=1S/C17H24FNO3/c1-17(2,3)22-16(21)19-9-7-12(8-10-19)15(20)13-5-4-6-14(18)11-13/h4-6,11-12,15,20H,7-10H2,1-3H3
• InChI Key: RLRMLFNJEKDGQM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)C(C2=CC(=CC=C2)F)O
• Molecular Formula: C17H24FNO3
• DSSTOX Substance ID: DTXSID401142710
• Molecular Weight: 309.4 g/mol
• CAS RN: 269741-30-2

Description

“tert-Butyl 4-[(3-fluorophenyl)(hydroxy)methyl]piperidine-1-carboxylate” is a chemical compound with the molecular formula C17H24FNO3. It has a molecular weight of 309.38. The compound is white to yellow solid in physical form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C17H24FNO3/c1-17(2,3)22-16(21)19-10-8-13(9-11-19)15(20)12-4-6-14(18)7-5-12/h4-7,13,15,20H,8-11H2,1-3H3. This indicates the presence of a piperidine ring, a fluorophenyl group, and a hydroxymethyl group.

Chemical Reactions Analysis

While specific chemical reactions involving “this compound” are not available, it’s worth noting that similar compounds have been used in the synthesis of various pharmaceuticals.

Physical And Chemical Properties Analysis

This compound is a white to yellow solid. It has a molecular weight of 309.38. The InChI code provides information about its molecular structure.

Scientific Research Applications

Synthesis and Characterization

• A study by Sanjeevarayappa et al. (2015) focused on the synthesis and characterization of a similar compound, tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate. The compound was characterized using various spectroscopic techniques and X-ray diffraction studies. It was also evaluated for its antibacterial and anthelmintic activity.

Biological Evaluation

• Research by Gumireddy et al. (2021) developed a sterically congested piperazine derivative, tert-butyl 4-[4-(4-fluorophenyl)-2-methylbut-3-yn-2-yl]piperazine-1-carboxylate. This compound was prepared using a modified Bruylants approach, offering a pharmacologically useful core due to its novel chemistry.

Intermediate in Drug Synthesis

• Kong et al. (2016) synthesized tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, an important intermediate in biologically active compounds such as crizotinib (Kong et al., 2016).

Key Intermediate for Other Compounds

• Wang et al. (2015) synthesized tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate, a key intermediate of Vandetanib (Wang et al., 2015).

Anticancer Drug Intermediate

• Zhang et al. (2018) established a rapid and high yield synthetic method for tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, an important intermediate for small molecule anticancer drugs (Zhang et al., 2018).

Future Directions

While specific future directions for this compound are not available, similar compounds have been used in the development of targeted protein degradation, indicating potential applications in pharmaceutical research.

Mechanism of Action

Target of Action

The primary targets of “tert-Butyl 4-[(3-fluorophenyl)(hydroxy)methyl]piperidine-1-carboxylate” are currently unknown. The compound is a relatively new entity and research is ongoing to identify its specific targets and their roles .

Pharmacokinetics

These properties are crucial in determining the compound’s bioavailability, and further studies are needed to fully understand them .